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Compound of Interest

Compound Name: Zirconium(IV) tert-butoxide

Cat. No.: B1593022 Get Quote

CAS Number: 2081-12-1

Synonyms: Tetra-tert-butoxyzirconium, ZTB, Zirconium tert-butanolate, Tetra-tert-butyl

zirconate.[1][2][3][4]

This technical guide provides an in-depth overview of Zirconium(IV) tert-butoxide, a versatile

organometallic compound with significant applications in materials science and catalysis. This

document is intended for researchers, scientists, and professionals in drug development and

related fields, offering detailed information on its properties, synthesis, applications, and

relevant experimental protocols.

Chemical and Physical Properties
Zirconium(IV) tert-butoxide is a moisture-sensitive, combustible liquid.[1][5][6] It is a high-

purity precursor essential for various deposition techniques and catalytic processes.[1] Its

physical and chemical properties are summarized in the tables below.
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Property Value

Molecular Formula C₁₆H₃₆O₄Zr

Molecular Weight 383.68 g/mol [1][2][3]

Appearance Clear to slightly yellow liquid[7][8]

Purity
Available in various grades, including ≥97% and

99.999% trace metals basis[1][3]

Physical Properties
Property Value

Boiling Point 81 °C at 3 mmHg[1][2]

Melting Point 3 °C[7]

Density 0.985 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.424[1][2]

Flash Point 84 °C (183.2 °F) - closed cup[2]

Chemical Identifiers
Identifier Value

InChI
1S/4C4H9O.Zr/c41-4(2,3)5;/h41-

3H3;/q4*-1;+4[1]

InChI Key BGGIUGXMWNKMCP-UHFFFAOYSA-N[1]

SMILES
CC(C)(C)O--INVALID-LINK--(OC(C)(C)C)OC(C)

(C)C[1]

Safety and Handling
Zirconium(IV) tert-butoxide is classified as a hazardous substance.[5] It is a combustible

liquid and can cause skin and serious eye irritation.[6] Inhalation may lead to respiratory
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irritation, drowsiness, and dizziness.[5][6] Ingestion may be harmful, potentially causing lung

damage if swallowed.[5]

Handling Precautions:

Handle under an inert atmosphere due to its high moisture sensitivity.[1][9]

Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6][9]

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[6][9]

Avoid contact with water, moisture, and oxidizing agents.[6]

Applications
Zirconium(IV) tert-butoxide is a key precursor in several advanced technological applications,

primarily due to its ability to decompose cleanly to form zirconium oxide.

Thin Film Deposition
It is widely used as a precursor in Atomic Layer Deposition (ALD) and Chemical Vapor

Deposition (CVD) to produce high-purity zirconium oxide (ZrO₂) thin films.[2][8] These films are

critical components in:

Microelectronics: As high-k dielectric materials in semiconductors.[1]

Optical Coatings: For applications requiring precise refractive index and durability.[1]

Protective Layers: To enhance the corrosion and wear resistance of materials.[8]

Catalysis
Zirconium(IV) tert-butoxide serves as a catalyst in various organic reactions. One notable

application is in the oxidation of primary and secondary alcohols to aldehydes and ketones,

respectively, using a hydroperoxide as the oxidant.[10] It is also utilized in aldol reactions.[11]
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Nanomaterial Synthesis
This compound is a precursor for the synthesis of porous zirconia and zirconia nanoparticles

through sol-gel processes.[1] These nanomaterials have emerging applications in:

Catalyst Supports: Providing a high surface area for catalytic reactions.[1]

Advanced Ceramics: For manufacturing high-performance ceramic components.[1]

Role in Drug Development
While Zirconium(IV) tert-butoxide itself is not used directly in therapeutics, it is a crucial

precursor for synthesizing zirconia (ZrO₂) nanoparticles. These nanoparticles are being

extensively researched for their potential in drug delivery systems due to their high surface

area, biocompatibility, and stability.[1][5] Mesoporous zirconia nanoparticles have shown

promise as carriers for a variety of active pharmaceutical ingredients (APIs).[5]

Experimental Protocols
Synthesis of Zirconium(IV) tert-butoxide
This protocol is adapted from a modernized procedure for the synthesis of zirconium alkoxides.

[12]

Materials:

Tetrakis(diethylamido)zirconium(IV)

tert-Butanol

Toluene (anhydrous)

Schlenk flasks

Cannula

Ice bath

Vacuum distillation setup
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Procedure:

In a nitrogen-filled glovebox, load a 100 mL Schlenk flask with

tetrakis(diethylamido)zirconium(IV) (10 mmol) and 40 mL of toluene.

In a separate 25 mL Schlenk flask, load tert-butanol (80 mmol) and 10 mL of toluene.

Transfer both flasks to a Schlenk line. Cool the zirconium-containing flask with an ice bath.

Slowly add the tert-butanol solution to the zirconium suspension dropwise via cannula

transfer.

Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1.5

hours.

Remove the solvent under reduced pressure.

Purify the product by vacuum distillation. The pure product distills at approximately 45 °C at

50 mTorr.[2]

Store the final product, a colorless and transparent liquid, in a freezer inside a glovebox.[12]

Reactant Preparation (Inert Atmosphere)

Reaction PurificationTetrakis(diethylamido)zirconium(IV)
in Toluene

Schlenk Flask (cooled)

Add

tert-Butanol
in Toluene

Add dropwise

Solvent Removal
(Reduced Pressure)

Transfer after reaction Vacuum Distillation Pure Zirconium(IV)
tert-butoxide

Click to download full resolution via product page

Synthesis workflow for Zirconium(IV) tert-butoxide.

Atomic Layer Deposition (ALD) of ZrO₂
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The following is a generalized workflow for the ALD of zirconium oxide using Zirconium(IV)
tert-butoxide and water as precursors.

Cycle Steps:

Pulse A: Introduce Zirconium(IV) tert-butoxide vapor into the reaction chamber. It reacts

with the hydroxylated surface.

Purge A: Purge the chamber with an inert gas (e.g., nitrogen or argon) to remove unreacted

precursor and byproducts.

Pulse B: Introduce water vapor (or another oxygen source) into the chamber. It reacts with

the surface-bound zirconium precursor.

Purge B: Purge the chamber with the inert gas to remove unreacted water and byproducts.

This cycle is repeated to build the film layer by layer.
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Start ALD Cycle

Pulse Zirconium(IV)
tert-butoxide

Inert Gas Purge

Remove excess precursor
and byproducts

Pulse Water Vapor

Inert Gas Purge

Remove excess water
and byproducts

End of Cycle
(Repeat for desired thickness)

Click to download full resolution via product page

Generalized workflow for an ALD cycle of ZrO₂.

Catalytic Oxidation of a Secondary Alcohol
This protocol describes a general procedure for the zirconium-catalyzed oxidation of a

secondary alcohol to a ketone.[10]

Materials:
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Secondary alcohol

Zirconium(IV) tert-butoxide (catalyst)

tert-Butyl hydroperoxide (TBHP, oxidant)

3 Å Molecular sieves

Anhydrous solvent (e.g., dichloromethane)

Procedure:

To a solution of the secondary alcohol in the anhydrous solvent, add 3 Å molecular sieves.

Add a catalytic amount of Zirconium(IV) tert-butoxide to the mixture.

Add tert-butyl hydroperoxide (TBHP) to the reaction mixture.

Stir the reaction at the appropriate temperature and monitor the progress by a suitable

analytical technique (e.g., TLC or GC).

Upon completion, quench the reaction and work up to isolate the ketone product.

Zr(OtBu)₄

Zr(OtBu)₃(OOR')

+ tBuOOH
- tBuOH

+ R₂CHOH
- R₂C=O
- tBuOH

Zr(OtBu)₃(OH) R₂CHOH R₂C=O tBuOOH tBuOH

Click to download full resolution via product page
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Simplified catalytic cycle for alcohol oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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